Cas no 72834-32-3 (4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride)
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride
- 2-[2-(4-methoxyphenoxy)ethyl]piperidine;hydrochloride
- 2-[2-(4-methoxyphenoxy)ethyl]piperidine hydrochloride
- AKOS015849239
- 72834-32-3
- 2-(2-(4-Methoxyphenoxy)ethyl)piperidine hydrochloride
- 4-Methoxyphenyl 2-(2-piperidinyl)ethyl ether hydrochloride
- Piperidine, 2-[2-(4-methoxyphenoxy)ethyl]-, hydrochloride (1:1)
- 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
-
- Inchi: 1S/C14H21NO2.ClH/c1-16-13-5-7-14(8-6-13)17-11-9-12-4-2-3-10-15-12;/h5-8,12,15H,2-4,9-11H2,1H3;1H
- InChI Key: PPKDHOQZDNFFLQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(OC)=CC=1)CCC1NCCCC1.Cl
Computed Properties
- Exact Mass: 271.1339066g/mol
- Monoisotopic Mass: 271.1339066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023455-500mg |
4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride |
72834-32-3 | 500mg |
3332CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023455-500mg |
4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride |
72834-32-3 | 500mg |
3332.0CNY | 2021-07-13 | ||
| TRC | M945650-5mg |
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride |
72834-32-3 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945650-10mg |
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride |
72834-32-3 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M945650-50mg |
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride |
72834-32-3 | 50mg |
$ 115.00 | 2022-06-03 |
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
Research Brief on 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3): Recent Advances and Applications
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.
Recent literature indicates that 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride has been investigated for its role as a precursor in the synthesis of sigma receptor ligands. Sigma receptors, which are implicated in various neurological disorders such as schizophrenia, depression, and neuropathic pain, have become a focal point in CNS drug development. The compound's structural features, including the piperidinyl and methoxyphenyl moieties, contribute to its affinity for these receptors, making it a valuable scaffold for further modifications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the optimization of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride derivatives to enhance their selectivity and potency for sigma-1 receptors. The study employed molecular docking and in vitro binding assays to identify key structural modifications that improved receptor binding affinity. These findings underscore the compound's versatility as a starting point for the design of new sigma receptor modulators with potential therapeutic benefits.
Another area of interest is the compound's application in the development of anticancer agents. Preliminary studies have suggested that derivatives of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride may exhibit cytotoxic effects against certain cancer cell lines. For instance, a recent in vitro study demonstrated that modified versions of the compound induced apoptosis in breast cancer cells, possibly through the modulation of intracellular signaling pathways. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety profile.
From a synthetic chemistry perspective, advancements in the scalable production of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride have been reported. A 2022 patent application detailed an improved synthetic route that enhances yield and purity while reducing production costs. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into large-scale drug manufacturing processes.
In conclusion, 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its applications span from CNS drug development to potential anticancer therapies, supported by recent advancements in synthetic methodologies and pharmacological studies. Future research should focus on elucidating its mechanisms of action and exploring its therapeutic potential in preclinical and clinical settings.
72834-32-3 (4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)